Cas no 1251716-77-4 (tert-butyl 2-amino-1,3-thiazole-5-carboxylate)

• Product Name: tert-butyl 2-amino-1,3-thiazole-5-carboxylate
• CAS No: 1251716-77-4
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD30749910
• CID: 5242516
• PubChem ID: 130817687
• Update Time: 2025-05-27

tert-butyl 2-amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-aminothiazole-5-carboxylate
• tert-butyl 2-amino-1,3-thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester

• MDL： MFCD30749910
• Inchi： 1S/C8H12N2O2S/c1-8(2,3)12-6(11)5-4-10-7(9)13-5/h4H,1-3H3,(H2,9,10)
• InChI Key： ZZPQHXKKVGNQIA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4

Additional information on tert-butyl 2-amino-1,3-thiazole-5-carboxylate

tert-butyl 2-amino-1,3-thiazole-5-carboxylate (CAS No. 1251716-77-4): An Overview and Recent Advances

tert-butyl 2-amino-1,3-thiazole-5-carboxylate (CAS No. 1251716-77-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a tert-butyl ester group. These characteristics make it an attractive candidate for various synthetic transformations and biological evaluations.

The chemical structure of tert-butyl 2-amino-1,3-thiazole-5-carboxylate consists of a five-membered thiazole ring with an amino group at the 2-position and a tert-butyl ester at the 5-position. The thiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's solubility and bioavailability. The tert-butyl ester group provides additional steric protection and can be readily hydrolyzed under acidic or basic conditions, making it useful in prodrug strategies.

Recent research has highlighted the potential of tert-butyl 2-amino-1,3-thiazole-5-carboxylate in the development of novel therapeutics. For instance, studies have shown that compounds derived from this scaffold exhibit potent anti-inflammatory and antimicrobial activities. One notable example is the use of thiazole derivatives as inhibitors of bacterial enzymes involved in pathogenic processes. These inhibitors have shown promise in combating drug-resistant bacterial strains, a significant challenge in modern medicine.

In the realm of medicinal chemistry, tert-butyl 2-amino-1,3-thiazole-5-carboxylate has been utilized as a key intermediate in the synthesis of various bioactive molecules. Its reactivity and functional groups allow for facile modification through standard organic reactions such as amidation, alkylation, and acylation. This versatility has led to the development of a wide range of derivatives with diverse biological activities, including antiviral, anticancer, and neuroprotective properties.

The pharmacological profile of tert-butyl 2-amino-1,3-thiazole-5-carboxylate has also been extensively studied. Preclinical studies have demonstrated that this compound and its derivatives exhibit favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These attributes make them suitable candidates for further clinical evaluation.

In addition to its therapeutic potential, tert-butyl 2-amino-1,3-thiazole-5-carboxylate has found applications in other areas of chemical research. For example, it has been used as a building block in the synthesis of fluorescent probes for cellular imaging and as a ligand in metal-catalyzed reactions. The ability to fine-tune the electronic properties of the thiazole ring through substitution has opened up new avenues for developing advanced materials with tailored functionalities.

The synthesis of tert-butyl 2-amino-1,3-thiazole-5-carboxylate typically involves multistep procedures that include the formation of the thiazole ring followed by functionalization at specific positions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields and purity.

In conclusion, tert-butyl 2-amino-1,3-thiazole-5-carboxylate (CAS No. 1251716-77-4) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for developing novel therapeutics and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.